Cas no 1170377-31-7 (1-Ethyl-1H-pyrazole-5-carbonitrile)

1-Ethyl-1H-pyrazole-5-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with an ethyl group at the 1-position and a nitrile functional group at the 5-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its nitrile group offers reactivity for further functionalization, while the pyrazole ring contributes to stability and bioactivity. The compound is valued for its high purity and consistent performance in coupling reactions, cyclizations, and other transformations. Suitable for research and industrial applications, it is typically handled under controlled conditions due to its reactivity.

1-Ethyl-1H-pyrazole-5-carbonitrile structure

1170377-31-7 structure

Product Name:1-Ethyl-1H-pyrazole-5-carbonitrile

CAS No:1170377-31-7

MF:C₆H₇N₃

MW:121.139880418777

MDL:MFCD10001538

CID:1088168

PubChem ID:25248667

Update Time:2025-10-17

1-Ethyl-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-pyrazole-5-carbonitrile
- 1-ethyl-1H-pyrazole-5-carbonitrile(SALTDATA: FREE)
- 2-ethylpyrazole-3-carbonitrile
- STK353353
- DTXSID60649479
- MFCD10001538
- CS-0298252
- AKOS005168808
- SCHEMBL23139045
- BS-37010
- EN300-231999
- 1170377-31-7
- MDL： MFCD10001538
- Inchi： 1S/C6H7N3/c1-2-9-6(5-7)3-4-8-9/h3-4H,2H2,1H3
- InChI Key： DSIYMVSTTVQBGR-UHFFFAOYSA-N
- SMILES： N1(C(C#N)=CC=N1)CC

Computed Properties

Exact Mass: 121.064
Monoisotopic Mass: 121.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2
XLogP3: 0.6

1-Ethyl-1H-pyrazole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275987-1g	1-Ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7	95%	1g	$427	2023-02-03
abcr	AB266855-1 g	1-Ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7		1 g	€137.20	2023-07-20
abcr	AB266855-5 g	1-Ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7		5 g	€381.90	2023-07-20
TRC	B125245-50mg	1-Ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7		50mg	$ 50.00	2022-06-07
TRC	B125245-100mg	1-Ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7		100mg	$ 65.00	2022-06-07
TRC	B125245-500mg	1-Ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7		500mg	$ 135.00	2022-06-07
eNovation Chemicals LLC	Y1250036-5g	1-ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7	95%	5g	$315	2024-06-07
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Chemenu	CM275987-5g	1-Ethyl-1H-pyrazole-5-carbonitrile	1170377-31-7	95%	5g	$912	2021-08-18
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